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Compound of Interest

Compound Name: 3-Bromofuran

Cat. No.: B129083

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents like 3-Bromofuran are critical for ensuring laboratory safety and
environmental protection. This guide provides essential, immediate safety and logistical
information, including operational and disposal plans, to address the handling of this versatile
intermediate.

Chemical and Physical Properties

A summary of the key quantitative data for 3-Bromofuran is presented below for easy
reference.
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Property Value

Molecular Formula C4HsBrO

Molecular Weight 146.97 g/mol

Appearance Colorless to light yellow-brown liquid[1][2]
Boiling Point 102-104 °CJ[2]

Density 1.635 - 1.6606 g/mL at 20-25 °C[2][3][4]
Flash Point 3°C (37.4 °F) - closed cup

Storage Temperature -20°C is recommended[1][2]

Solubilit Soluble in organic solvents like chloroform and
olubili
Y ethyl acetate; insoluble in water[1][4]

Hazard Identification and Personal Protective
Equipment (PPE)

3-Bromofuran is a highly flammable liquid and vapor that can cause skin, eye, and respiratory
irritation.[1][5][6][ 7] Adherence to strict safety protocols and the use of appropriate personal
protective equipment are mandatory.

Minimum Recommended PPE:

o Eye and Face Protection: Chemical splash goggles are required. A face shield should be
worn in addition to goggles when there is a significant risk of splashing.[5]

o Hand Protection: Chemically resistant gloves (e.g., nitrile or neoprene) are necessary.[3][9]

» Body Protection: A flame-resistant lab coat, fully buttoned, is required. Long pants and
closed-toe shoes are mandatory.[9] For tasks with a higher risk of exposure, "bunny suit"
coveralls can provide full-body protection.[10]

e Respiratory Protection: All handling of 3-Bromofuran should occur in a well-ventilated fume
hood. If there is a risk of generating aerosols or vapors, a NIOSH-approved respirator with
an appropriate cartridge (e.g., type ABEK) should be used.[5]
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Experimental Protocols: Safe Handling and Disposal

Operational Plan: Step-by-Step Handling Procedure
e Preparation:

o Ensure a chemical fume hood is operational and the work area is free of ignition sources
(e.g., open flames, hot plates, and spark-producing equipment).[1][5]

o Assemble all necessary equipment and reagents before handling 3-Bromofuran.
o Don the appropriate personal protective equipment as outlined above.
e Handling:

o Ground and bond all containers and receiving equipment to prevent static discharge.[1][5]
Use only non-sparking tools.[1][5]

o Carefully open the container of 3-Bromofuran inside the fume hood.

o Measure and transfer the required amount of the chemical. Keep the container tightly
closed when not in use.[1]

e Post-Handling:
o Decontaminate any surfaces that may have come into contact with 3-Bromofuran.
o Remove and properly dispose of contaminated gloves and other disposable PPE.
o Wash hands thoroughly with soap and water after handling.

Disposal Plan: Step-by-Step Waste Management

The disposal of 3-Bromofuran and its waste must comply with all local, state, and federal
regulations.[11] This chemical should never be disposed of down the drain or in regular trash.
[11]

o Waste Segregation:
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o Establish a dedicated and clearly labeled hazardous waste container for 3-Bromofuran
and related waste (e.g., contaminated consumables).[11]

o Keep this waste stream separate from other chemical wastes to prevent accidental
reactions.

o Container Management:

o The waste container must be made of a material compatible with 3-Bromofuran and kept
tightly sealed when not in use.[11]

o Store the waste container in a designated, well-ventilated, and secure area away from
ignition sources.

e Spill Management:
o In the event of a spill, evacuate the area and remove all ignition sources.

o Absorb the spill with a non-combustible material (e.g., sand or earth). Do not use
combustible materials like paper towels.[11]

o Collect the contaminated absorbent material using non-sparking tools and place it in the
designated hazardous waste container.

» Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal company.

Workflow for Safe Handling of 3-Bromofuran
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Workflow for Safe Handling of 3-Bromofuran
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Caption: Logical workflow for the safe handling of 3-Bromofuran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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